N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide

Description

N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide is a synthetic organic compound with a molecular formula of C16H17N5O3 and a molecular weight of 327.344 g/mol. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including potential applications in pharmaceuticals.

Synthesis and Preparation

While specific synthesis details for N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide are not readily available, compounds of similar structure often involve multi-step reactions including condensation and substitution reactions. For instance, pyrimidine derivatives can be synthesized through the condensation of appropriate precursors followed by modification of the resulting scaffold.

Future Research Directions

Given the potential biological relevance of pyrimidine derivatives, further research on N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide could focus on:

• Biological Screening: Evaluating its activity against various enzymes or receptors to identify potential therapeutic applications.

• SAR Studies: Modifying the compound's structure to optimize its biological activity and physicochemical properties.

• Pharmacokinetic Studies: Investigating its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate.

• CAS No.: 1903188-19-1
• Product Name: N-(2-carbamoylphenyl)-6-morpholinopyrimidine-4-carboxamide
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.344
• IUPAC Name: N-(2-carbamoylphenyl)-6-morpholin-4-ylpyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C16H17N5O3/c17-15(22)11-3-1-2-4-12(11)20-16(23)13-9-14(19-10-18-13)21-5-7-24-8-6-21/h1-4,9-10H,5-8H2,(H2,17,22)(H,20,23)
• Standard InChIKey: CNBJLOZFGMAPIL-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=NC(=C2)C(=O)NC3=CC=CC=C3C(=O)N
• Solubility: not available
• PubChem Compound: 91816398
• Last Modified: Aug 18 2023